Cas no 16233-08-2 (9H-Fluoren-9-one,3-(methylthio)-2-nitro-)

• Product name: 9H-Fluoren-9-one,3-(methylthio)-2-nitro-
• CAS No: 16233-08-2
• MF: C₁₄H₉NO₃S
• MW: 271.291162252426
• CID: 227967
• PubChem ID: 269085

9H-Fluoren-9-one,3-(methylthio)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-one,3-(methylthio)-2-nitro-
• 2-nitro-3-methylbenzyl phenyl sulfone
• 2-Nitro-3-methylmercapto-9-oxo-fluoren
• ACMC-20lkkf
• AGN-PC-00LPWI
• Benzene, 1-methyl-2-nitro-3-[(phenylsulfonyl)methyl]-
• CTK2J7823
• NSC-109632
• 3-(methylsulfanyl)-2-nitro-9h-fluoren-9-one
• 16233-08-2
• NSC109632
• DTXSID10936689

• Inchi： InChI=1S/C14H9NO3S/c1-19-13-7-10-8-4-2-3-5-9(8)14(16)11(10)6-12(13)15(17)18/h2-7H,1H3
• InChI Key： ICUKYFFDTZKTLQ-UHFFFAOYSA-N
• SMILES： CSC1=CC2C3=CC=CC=C3C(=O)C=2C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 271.03037
• Monoisotopic Mass: 271.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 472.2°C at 760 mmHg
• Flash Point: 239.4°C
• Refractive Index: 1.712
• PSA: 60.21
• LogP: 4.05130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes